Cas no 1934472-10-2 (5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid)

• Product Name: 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid
• CAS No: 1934472-10-2
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 6018692
• PubChem ID: 130735316
• Update Time: 2025-06-09

5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid
• 1934472-10-2
• EN300-186571
• 5-amino-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C6H5N5O2/c7-4-3(5(12)13)1-8-6-10-9-2-11(4)6/h1-2H,7H2,(H,12,13)
• InChI Key： ROCYGLVITVYAJV-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=NN=CN2C=1N)=O

Computed Properties

• Exact Mass: 179.04432442g/mol
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106Ų

Additional information on 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid

Introduction to 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid (CAS No. 1934472-10-2)

5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid, identified by its CAS number 1934472-10-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms in its core structure imparts distinctive chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid consists of a fused triazole ring connected to a pyrimidine ring, with an amino group at the 5-position and a carboxylic acid moiety at the 6-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The presence of multiple nitrogen atoms enhances its potential as a ligand in binding studies, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid due to its promising biological activity. Research has demonstrated its potential in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The compound's ability to modulate key biological pathways has made it a subject of extensive investigation in academic and industrial research settings.

One of the most compelling aspects of 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid is its role as a building block in the synthesis of more complex pharmacophores. By serving as a versatile scaffold, this compound enables the creation of derivatives with enhanced potency and selectivity. For instance, modifications at the 5-amino and 6-carboxylic acid positions can lead to compounds with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the pyrimidine ring and the carboxylic acid group. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

Recent advancements in computational chemistry have further accelerated the development of 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid derivatives. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has significantly reduced the time and cost associated with drug discovery programs.

The pharmacological profile of 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid has been studied extensively in vitro and in vivo. Preclinical studies have revealed its ability to inhibit key enzymes involved in pathogenic processes. For example, derivatives of this compound have shown efficacy against viral proteases and kinases responsible for disease progression. Additionally, animal models have demonstrated its potential in reducing inflammation and tumor growth.

The versatility of 5-amino-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid extends beyond its direct therapeutic applications. It serves as an important intermediate in the development of agrochemicals and specialty chemicals. Its structural features make it suitable for designing compounds with specific biological activities relevant to crop protection and industrial processes.

In conclusion,5-amino-1,2-triazolopyrimidinylcarbonyl (CAS No. 1934472) represents a significant advancement in medicinal chemistry due to its unique structural properties and broad range of potential applications. Ongoing research continues to uncover new ways to harness its therapeutic potential while exploring innovative synthetic strategies for optimizing its use in drug development pipelines.